N-(4-fluorophenyl)-5-(3-oxo-3-phenyl-1-propenyl)-2-thiophenesulfonamide

• Molecular Formula: C19H14FNO3S2
• Molecular Weight: 387.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-5-[(E)-3-oxo-3-phenylprop-1-enyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C19H14FNO3S2/c20-15-6-8-16(9-7-15)21-26(23,24)19-13-11-17(25-19)10-12-18(22)14-4-2-1-3-5-14/h1-13,21H/b12-10+
• InChI Key: QUQHWEDMWNOOHR-ZRDIBKRKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(S2)S(=O)(=O)NC3=CC=C(C=C3)F
• SMILES: C1=CC=C(C=C1)C(=O)C=CC2=CC=C(S2)S(=O)(=O)NC3=CC=C(C=C3)F

Description

N-(4-fluorophenyl)-5-(3-oxo-3-phenyl-1-propenyl)-2-thiophenesulfonamide, commonly known as FOTS, is a sulfonamide derivative that has been extensively studied for its potential applications in the field of biological research. FOTS has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The exact mechanism of action of FOTS is not fully understood. However, it is believed to exert its effects by inhibiting the activity of various enzymes and signaling pathways. FOTS has been found to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH balance in the body. FOTS has also been found to inhibit the activity of protein tyrosine phosphatase, which is involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
FOTS has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. FOTS has also been found to possess anti-cancer properties by inhibiting the growth and proliferation of cancer cells. FOTS has been found to possess anti-oxidant properties by scavenging free radicals and protecting cells from oxidative stress. FOTS has also been found to possess anti-bacterial properties by inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

FOTS has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high purity. FOTS is also stable under a wide range of conditions, making it suitable for various experimental setups. However, FOTS has some limitations as well. It has poor solubility in water, which can make it difficult to use in aqueous solutions. FOTS also has a relatively short half-life, which can limit its efficacy in some experiments.

Future Directions

There are several potential future directions for research on FOTS. One potential direction is to investigate its potential applications in the treatment of various diseases, including cancer, inflammation, and bacterial infections. Another potential direction is to investigate its mechanism of action in more detail, in order to better understand its effects on various enzymes and signaling pathways. Additionally, further research could be done to optimize the synthesis process of FOTS, in order to improve its purity and solubility.

Synthesis Methods

FOTS can be synthesized using a multi-step reaction process. The first step involves the reaction of 4-fluorobenzaldehyde with malonic acid in the presence of a base to form 4-fluorocinnamic acid. The second step involves the reaction of 4-fluorocinnamic acid with thionyl chloride to form 4-fluorocinnamoyl chloride. The final step involves the reaction of 4-fluorocinnamoyl chloride with thiourea in the presence of a base to form FOTS.

Scientific Research Applications

FOTS has been extensively studied for its potential applications in various research fields. It has been found to possess anti-inflammatory, anti-cancer, anti-oxidant, and anti-bacterial properties. FOTS has also been found to inhibit the activity of various enzymes, including carbonic anhydrase and protein tyrosine phosphatase.